N-(3-acetylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)urea

• IUPAC Name: 1-(3-acetylphenyl)-3-(1-methylpyrazol-3-yl)urea
• InChI: InChI=1S/C13H14N4O2/c1-9(18)10-4-3-5-11(8-10)14-13(19)15-12-6-7-17(2)16-12/h3-8H,1-2H3,(H2,14,15,16,19)
• InChI Key: OCVWTVVUJGPDNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)NC2=NN(C=C2)C
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-acetylphenyl)-N'-(1-methyl-1H-pyrazol-3-yl)urea often involves the reaction of isocyanates with amines or hydrazines. For instance, a series involving similar structural frameworks was synthesized through reactions of 1-(isocyanatomethyl)adamantane with aminopyrazoles, resulting in compounds with yields ranging from 67-92% (D'yachenko et al., 2019). Such methodologies could be adapted for the synthesis of this compound by choosing appropriate starting materials.

Molecular Structure Analysis

The molecular structure of related compounds has been determined through various techniques, including X-ray crystallography, which provides insight into the arrangement of atoms within the molecule and the presence of intramolecular hydrogen bonds that may influence the compound's stability and reactivity (Song et al., 2007).

Chemical Reactions and Properties

Compounds with a urea structure exhibit a range of chemical reactions, including interactions with acids and bases, participation in hydrogen bonding, and susceptibility to hydrolysis under certain conditions. The specific reactivity of this compound would depend on the electronic and steric effects of the substituents on the urea nitrogen atoms and the pyrazole ring.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are influenced by the nature of the substituents and the overall molecular geometry. For instance, the solubility in water of related compounds has been reported, which can vary significantly depending on the substituents' ability to engage in hydrogen bonding with water molecules (D'yachenko et al., 2019).